ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate
• InChI: InChI=1S/C19H20ClNO3/c1-3-24-18(22)12-17(15-10-6-7-11-16(15)20)21-19(23)14-9-5-4-8-13(14)2/h4-11,17H,3,12H2,1-2H3,(H,21,23)
• InChI Key: XGSIMTSKONAKOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol

Description

Ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate, also known as Etomidate, is a medication used for anesthesia induction in medical procedures. It was first synthesized in 1964 by scientists at Janssen Pharmaceutica, and since then, it has become a widely used anesthetic agent due to its unique properties.

Mechanism of Action

Ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity, and its increased activity leads to sedation and anesthesia.
Biochemical and physiological effects:
ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate has been shown to have minimal effects on cardiovascular and respiratory function, making it a popular choice for anesthesia induction in patients with compromised cardiovascular or respiratory systems. However, it has been associated with adrenal suppression, which can lead to decreased cortisol production and potentially increase the risk of infection.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate has been used in laboratory experiments to study its effects on the central nervous system and to investigate potential treatments for conditions such as status epilepticus. Its advantages include its rapid onset of action and short duration of effect, which allows for precise control of anesthesia depth. However, its use in laboratory experiments is limited by its potential for adrenal suppression and its effects on GABA activity, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate. One area of interest is the development of new anesthetic agents based on the structure of ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate, with the goal of improving its efficacy and reducing its side effects. Additionally, there is ongoing research into the use of ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate for the treatment of status epilepticus, as well as its potential use in other neurological conditions. Finally, there is a need for further research into the long-term effects of ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate on adrenal function and the immune system, particularly in patients with pre-existing conditions.

Scientific Research Applications

Ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate has been extensively studied for its anesthetic properties and its effects on the central nervous system. It is commonly used for anesthesia induction in medical procedures, and its use has been associated with a lower incidence of nausea and vomiting compared to other anesthetic agents. Additionally, ethyl 3-(2-chlorophenyl)-3-[(2-methylbenzoyl)amino]propanoate has been studied for its potential use in the treatment of status epilepticus, a condition characterized by prolonged seizures.